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Compound of Interest

Compound Name: Lauroylcarnitine chloride

Cat. No.: B151927 Get Quote

Technical Support Center: Lauroyl-L-carnitine
Chloride
Welcome to the technical support center for Lauroyl-L-carnitine chloride. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on improving the stability and handling of Lauroyl-L-carnitine chloride for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Lauroyl-L-carnitine chloride and what are its primary uses in research?

A1: Lauroyl-L-carnitine chloride is an acylcarnitine, a quaternary ammonium-containing cationic

surfactant, and an orally active absorption enhancer.[1][2][3] In research, it is commonly used

to improve the oral bioavailability of peptide compounds and to permeabilize cell membranes,

such as porcine enterocytes, for the delivery of polar molecules.[1][2][4]

Q2: What are the key chemical and physical properties of Lauroyl-L-carnitine chloride?

A2: Lauroyl-L-carnitine chloride is a solid, hygroscopic compound, meaning it readily absorbs

moisture from the air.[5] It has a molecular weight of approximately 380.0 g/mol .[2][5] A 1%

aqueous solution is acidic, with a pH of about 2.5.[5][6] It is generally stable under

recommended storage conditions but is incompatible with strong acids, alkalis, and strong

oxidizing or reducing agents.[7][8]
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Q3: How should I properly store Lauroyl-L-carnitine chloride?

A3: Proper storage is critical to maintain the compound's stability. The solid powder should be

stored at -20°C in a tightly sealed container to protect it from moisture.[2][5] Stock solutions

should be stored at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[1][7] Always seal containers tightly and protect from moisture.[1][7]

Q4: What personal protective equipment (PPE) should be used when handling this compound?

A4: When handling Lauroyl-L-carnitine chloride, standard laboratory PPE is required. This

includes safety goggles with side-shields, protective gloves, and a lab coat.[7] Work should be

conducted in a well-ventilated area or under an appropriate exhaust hood to avoid the

formation and inhalation of dust or aerosols.[7][8]

Troubleshooting Guides
Problem: The compound is difficult to dissolve or precipitates out of solution.

Q: I'm having trouble dissolving Lauroyl-L-carnitine chloride in my solvent. What can I do?

A: Lauroyl-L-carnitine chloride has limited solubility in aqueous solutions but is more

soluble in organic solvents like DMSO.[1][2] For preparing a stock solution, use newly

opened, anhydrous DMSO, as the compound's solubility can be significantly impacted by

hygroscopic (water-containing) DMSO.[1][9] To aid dissolution, gentle heating and/or

sonication can be applied.[1][3]

Q: My compound precipitates after I dilute my DMSO stock into an aqueous buffer. How can

I prevent this?

A: This is a common issue when diluting a compound from a high-concentration organic

stock into an aqueous medium. To improve stability in aqueous solutions for in vivo

experiments, a co-solvent system is recommended. A frequently used formulation is a

mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1][3] When

preparing this, add each solvent sequentially and ensure the solution is clear before

adding the next component.[3] For in vitro assays, minimize the final concentration of

DMSO in your culture medium, typically keeping it below 0.5%.
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Problem: I am observing inconsistent results between experiments.

Q: My experimental results vary from batch to batch. Could this be related to the compound's

stability?

A: Yes, inconsistency can be a sign of compound degradation. Lauroyl-L-carnitine chloride

is hygroscopic, and moisture absorption can affect its mass and stability.[5] Ensure you

are weighing the compound in a low-humidity environment and storing it properly in a

desiccator after opening. For working solutions, especially for in vivo use, it is highly

recommended to prepare them freshly on the day of the experiment.[1] Do not use stock

solutions that have been stored improperly or for longer than the recommended periods.

Q: Could the pH of my solution be affecting the compound's stability and my results?

A: While specific data on pH-dependent degradation is limited, the compound is known to

be incompatible with strong acids and alkalis.[7][8] Given that a 1% aqueous solution is

acidic (pH 2.5), the pH of your final experimental medium could potentially influence its

structure and activity.[5] Maintain a consistent, physiologically relevant pH in your

experiments and check for any visible signs of instability, like cloudiness or precipitation,

when the compound is added to your system.

Data Presentation
Table 1: Storage and Stability of Lauroyl-L-carnitine Chloride
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Form
Storage
Temperature

Duration
Key
Considerations

Solid Powder -20°C ≥ 4 years[2]

Store in a tightly

sealed container,

protected from

moisture.[5][7]

Stock Solution in

Solvent
-80°C Up to 6 months[1][7]

Use anhydrous

solvent; seal tightly to

prevent moisture

absorption.[1]

Stock Solution in

Solvent
-20°C Up to 1 month[1][7]

Suitable for short-term

storage; ensure it is

well-sealed.[1]

In Vivo Working

Solution
N/A Use Same Day

It is recommended to

prepare fresh

solutions daily for

experiments.[1][3]

Table 2: Solubility of Lauroyl-L-carnitine Chloride
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Solvent Concentration Notes

DMSO 30-50 mg/mL[1][3][5]

Sonication and use of new,

anhydrous DMSO is

recommended.[1][3]

Ethanol 20 mg/mL[4][9]

DMF 20 mg/mL[4][9]

Methanol Slightly Soluble[2]
Specific concentration not well

defined.

Water Slightly Soluble[2]
A 1% aqueous solution has a

pH of 2.5.[5]

In Vivo Formulation ≥ 1.25 mg/mL[1]

Using 10% DMSO, 40%

PEG300, 5% Tween-80, 45%

Saline.[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution (e.g., 50 mg/mL in DMSO)

Allow the vial of solid Lauroyl-L-carnitine chloride to equilibrate to room temperature before

opening to minimize moisture condensation.

Weigh the desired amount of powder in a low-humidity environment.

Add the appropriate volume of new, anhydrous DMSO to achieve a 50 mg/mL concentration.

Vortex the solution thoroughly.

If dissolution is not complete, place the vial in an ultrasonic water bath for 10-15 minutes.

Gentle warming can also be applied.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials.

Store the aliquots at -80°C for up to 6 months.[1][7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.medchemexpress.com/lauroyl-l-carnitine-chloride.html
https://www.targetmol.com/compound/lauroyl-l-carnitine_%28chloride%29
https://www.vulcanchem.com/product/vc4814947
https://www.medchemexpress.com/lauroyl-l-carnitine-chloride.html
https://www.targetmol.com/compound/lauroyl-l-carnitine_%28chloride%29
https://www.caymanchem.com/product/26571/lauroyl-l-carnitine-d3-chloride
https://www.medchemexpress.com/lauroyl-l-carnitine-d3-chloride.html
https://www.caymanchem.com/product/26571/lauroyl-l-carnitine-d3-chloride
https://www.medchemexpress.com/lauroyl-l-carnitine-d3-chloride.html
https://www.caymanchem.com/product/26550/lauroyl-l-carnitine-chloride
https://www.caymanchem.com/product/26550/lauroyl-l-carnitine-chloride
https://www.vulcanchem.com/product/vc4814947
https://www.medchemexpress.com/lauroyl-l-carnitine-chloride.html
https://www.medchemexpress.com/lauroyl-l-carnitine-chloride.html
https://www.medchemexpress.com/lauroyl-l-carnitine-chloride.html
https://file.medchemexpress.com/batch_PDF/HY-130321/Lauroyl-L-carnitine-chloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Preparation of an In Vivo Working Solution (e.g., 1.25 mg/mL)

This protocol is based on a formulation containing 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline and should be prepared fresh daily.[1]

Begin with a pre-made, high-concentration stock solution of Lauroyl-L-carnitine chloride in

DMSO (e.g., 12.5 mg/mL).

To prepare 1 mL of working solution, add the solvents in the following order, ensuring the

solution is mixed and clear after each addition:

Start with 400 µL of PEG300.

Add 100 µL of the 12.5 mg/mL DMSO stock solution and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the total volume to 1 mL.

Vortex the final solution well. If any precipitation or phase separation occurs, sonication or

gentle warming may be used to aid dissolution.[1]

Use the freshly prepared working solution for your experiment on the same day.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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